N'-Acetyl-6-chloronicotinohydrazide
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Description
N'-Acetyl-6-chloronicotinohydrazide is a nicotinohydrazide derivative characterized by an acetylated hydrazide group attached to a 6-chloronicotinate backbone. For instance, hydrazide derivatives of chloronicotinic acid, such as 6-chloro-N'-(2-pyridinyl)nicotinohydrazide (C₁₁H₉ClN₄O, MW 248.67 ), share a core pyridine ring with chlorine substitution. The addition of an acetyl group in N'-Acetyl-6-chloronicotinohydrazide likely enhances stability and modulates biological activity compared to non-acetylated analogs.
Properties
Molecular Formula |
C8H8ClN3O2 |
|---|---|
Molecular Weight |
213.62 g/mol |
IUPAC Name |
N'-acetyl-6-chloropyridine-3-carbohydrazide |
InChI |
InChI=1S/C8H8ClN3O2/c1-5(13)11-12-8(14)6-2-3-7(9)10-4-6/h2-4H,1H3,(H,11,13)(H,12,14) |
InChI Key |
HNHLUIBIAYQYSM-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)NNC(=O)C1=CN=C(C=C1)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Chlorine Substitution: Compounds like 2-chloro-N'-(6-chloro-2-pyridinyl)nicotinohydrazide exhibit higher molecular weights due to dual chlorine atoms , whereas N'-Acetyl-6-chloronicotinohydrazide likely has a single chlorine on the pyridine ring.
- Aromatic Ring Variations : Replacing the pyridine ring with benzene (as in N'-acetyl-3-chlorobenzohydrazide ) reduces nitrogen content, altering electronic properties and binding interactions.
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